Cas no 1000341-23-0 (3-Bromo-6-methoxy-1H-indazol-4-amine)

• Product Name: 3-Bromo-6-methoxy-1H-indazol-4-amine
• CAS No: 1000341-23-0
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 840504
• PubChem ID: 24729623
• Update Time: 2025-05-21

3-Bromo-6-methoxy-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methoxy-1H-indazol-4-amine
• 3-bromo-6-methoxy-2H-indazol-4-amine
• 4-Amino-3-bromo-6-methoxy 1H-indazole
• AKOS022172946
• DTXSID10646938
• DB-184695
• 1000341-23-0

• Inchi： 1S/C8H8BrN3O/c1-13-4-2-5(10)7-6(3-4)11-12-8(7)9/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： XDZZLJIQVKVFFM-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=CC(=CC2=NN1)OC)N

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.9Ų

Additional information on 3-Bromo-6-methoxy-1H-indazol-4-amine

Introduction to 3-Bromo-6-methoxy-1H-indazol-4-amine (CAS No. 1000341-23-0)

3-Bromo-6-methoxy-1H-indazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1000341-23-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the indazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 3-Bromo-6-methoxy-1H-indazol-4-amine, particularly the presence of a bromine substituent at the 3-position and a methoxy group at the 6-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The indazole core is a fused bicyclic structure consisting of a benzene ring and a pyrrole ring, which is commonly found in numerous pharmacologically active agents. The bromine atom at the 3-position enhances the electrophilicity of the molecule, facilitating its participation in various chemical transformations such as cross-coupling reactions, which are pivotal in modern organic synthesis. Meanwhile, the methoxy group at the 6-position introduces polarity and influences the overall electronic distribution of the molecule, affecting its solubility and interaction with biological targets.

In recent years, 3-Bromo-6-methoxy-1H-indazol-4-amine has been extensively studied for its potential applications in medicinal chemistry. Its structural framework suggests that it may exhibit properties similar to other indazole derivatives, which have been reported to possess antimicrobial, anti-inflammatory, and anticancer activities. The bromine substituent makes it an attractive candidate for further functionalization via palladium-catalyzed reactions, enabling the synthesis of more complex derivatives with tailored biological properties.

One of the most compelling aspects of 3-Bromo-6-methoxy-1H-indazol-4-amine is its utility as a building block in the development of novel therapeutic agents. Researchers have leveraged its scaffold to design molecules that target specific enzymes and receptors involved in various diseases. For instance, studies have explored its potential as a precursor for compounds that inhibit kinases, which are overactive in many cancers. The ability to modify its structure allows chemists to fine-tune its interactions with biological systems, optimizing efficacy and minimizing side effects.

The synthesis of 3-Bromo-6-methoxy-1H-indazol-4-amine typically involves multi-step processes that begin with readily available starting materials. Common synthetic routes include bromination and methylation reactions on an indazole precursor, followed by purification steps to isolate the desired product. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 3-Bromo-6-methoxy-1H-indazol-4-amine more accessible for research purposes.

Recent research has highlighted the importance of 3-Bromo-6-methoxy-1H-indazol-4-amine in developing next-generation therapeutics. For example, studies have demonstrated its role in generating novel indazole-based compounds that exhibit potent activity against drug-resistant bacterial strains. The combination of its structural versatility and biological relevance positions it as a key intermediate in addressing emerging challenges in antimicrobial therapy. Additionally, its potential application in treating neurological disorders has been explored, with derivatives showing promise in preclinical studies for modulating neurotransmitter pathways.

The pharmacokinetic properties of 3-Bromo-6-methoxy-1H-indazol-4-amines are also under investigation to enhance their clinical utility. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability through structural modifications. By integrating computational modeling with experimental validation, scientists aim to predict and improve the pharmacokinetic profiles of these derivatives, ensuring they meet stringent requirements for therapeutic use.

Moreover, the environmental impact of synthesizing 3-Bromo-6-methoxy-1H-indazol-four-amines is a growing consideration in modern drug development. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices not only align with global environmental goals but also enhance cost-effectiveness and scalability in industrial production.

In conclusion,3-Bromo 6-methoxy 1H-indazol four amine CAS No 1000341230 represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it a versatile scaffold for generating novel bioactive molecules with potential therapeutic value across multiple disease areas. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing contemporary challenges in medicine.